Cas no 4097-57-8 (Phenol, 2,6-dinitro-4-(phenylmethyl)-)

Phenol, 2,6-dinitro-4-(phenylmethyl)- structure
4097-57-8 structure
Product Name:Phenol, 2,6-dinitro-4-(phenylmethyl)-
CAS No:4097-57-8
MF:C13H10N2O5
MW:274.22890329361
CID:1512545
Update Time:2024-08-23

Phenol, 2,6-dinitro-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-dinitro-4-(phenylmethyl)-
    • 3.5-dinitro-4-oxy-diphenylmethane
    • Inchi: 1S/C13H10N2O5/c16-13-11(14(17)18)7-10(8-12(13)15(19)20)6-9-4-2-1-3-5-9/h1-5,7-8,16H,6H2
    • InChI Key: XQFXGRBSSCSNRT-UHFFFAOYSA-N
    • SMILES: C1(O)=C([N+]([O-])=O)C=C(CC2=CC=CC=C2)C=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 274.059

Experimental Properties

  • Density: 1.436±0.06 g/cm3(Predicted)
  • Boiling Point: 395.4±37.0 °C(Predicted)
  • PSA: 106.51
  • pka: 7.13±0.10(Predicted)
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